[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone

• Molecular Formula: C16H16ClN3O3S
• Molecular Weight: 365.8 g/mol
• IUPAC Name: [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C16H16ClN3O3S/c17-14-1-3-15(4-2-14)24(22,23)20-11-9-19(10-12-20)16(21)13-5-7-18-8-6-13/h1-8H,9-12H2
• InChI Key: UPQPLCHRUISXHI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=NC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone, also known as AC-55649, is a small molecule inhibitor of the protein tyrosine phosphatase PTP1B. It has been found to possess potential therapeutic activity in the treatment of type 2 diabetes, obesity, and cancer.

Mechanism of Action

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone works by inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling. By inhibiting PTP1B, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone enhances insulin sensitivity and glucose uptake in cells, leading to improved glucose homeostasis. In addition, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone has been found to inhibit other signaling pathways, such as the JAK/STAT pathway, which is involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone has been shown to have a number of biochemical and physiological effects. In animal models of type 2 diabetes, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone improved glucose tolerance and insulin sensitivity, leading to improved glycemic control. In addition, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone has been found to reduce body weight and adiposity in obese mice. In cancer cells, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone has been found to inhibit cell growth and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone is its selectivity for PTP1B, which makes it a useful tool for studying the role of PTP1B in insulin signaling and other cellular processes. However, one limitation of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone is its relatively low potency compared to other PTP1B inhibitors. In addition, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several potential future directions for research on [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone. One area of interest is the development of more potent and selective PTP1B inhibitors based on the structure of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone. Another area of interest is the investigation of the effects of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone on other signaling pathways, such as the JAK/STAT pathway, and its potential use as a cancer therapy. Finally, further studies are needed to evaluate the safety and efficacy of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone in humans.

Synthesis Methods

The synthesis of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone involves a multi-step process starting with the reaction of 4-chlorobenzenesulfonyl chloride with piperazine to form 4-(4-chlorobenzenesulfonyl)-piperazine. The resulting compound is then reacted with 4-bromopyridine to form [4-(4-chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone. The final product is purified by column chromatography and characterized by NMR spectroscopy and mass spectrometry.

Scientific Research Applications

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone has been extensively studied for its potential therapeutic effects in the treatment of type 2 diabetes, obesity, and cancer. In a study published in the Journal of Medicinal Chemistry, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone was found to be a potent and selective inhibitor of PTP1B, which plays a key role in insulin signaling and glucose homeostasis. [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone was able to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. In another study published in the Journal of Biological Chemistry, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-pyridin-4-yl-methanone was found to inhibit the growth of breast cancer cells by targeting PTP1B and other signaling pathways.